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Compound of Interest

Compound Name: Disperse yellow 54

Cat. No.: B010061 Get Quote

An In-depth Technical Guide on the Physicochemical Properties of C.I. 47020

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of C.I. 47020. The information is intended for researchers, scientists, and

professionals in drug development who may encounter this compound. This document

summarizes key quantitative data in structured tables, details experimental methodologies for

crucial property assessments, and provides a visual representation of a key experimental

workflow.

Introduction
C.I. 47020 is a quinoline-based dye known by several names, including Disperse Yellow 54
and Solvent Yellow 114. It is structurally identified as 2-(3-hydroxyquinolin-2-yl)-1H-indene-

1,3(2H)-dione. This compound is recognized for its vibrant yellow hue and has applications in

various industries. A related but distinct entity is Quinoline Yellow WS (Water Soluble), a

sulfonated version of C.I. 47020, which exhibits high water solubility due to the presence of

sulfonate groups. This guide focuses on the primary, water-insoluble form, C.I. 47020.

Core Physicochemical Properties
The fundamental physicochemical characteristics of C.I. 47020 are summarized in the tables

below, offering a clear and concise reference for key quantitative data.

Table 1: General and Physical Properties of C.I. 47020
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Property Value

C.I. Name 47020

Common Names Disperse Yellow 54, Solvent Yellow 114

Chemical Name
2-(3-hydroxyquinolin-2-yl)-1H-indene-1,3(2H)-

dione

CAS Number 7576-65-0, 12223-85-7

Molecular Formula C₁₈H₁₁NO₃

Molecular Weight 289.28 g/mol [1][2]

Appearance Yellow to brown powder[1]

Melting Point 265 °C[3][4]

Boiling Point 502 °C at 760 mmHg[3][5]

Density 1.435 g/cm³[3][5]

Table 2: Solubility and Spectral Properties of C.I. 47020
Property Value

Water Solubility Insoluble[1]

Solubility in Organic Solvents
Soluble in strong sulfuric acid, pyridine, and

sulfolane; Soluble in ethanol.[1]

Spectral Properties (λmax)

The water-soluble form, Quinoline Yellow WS,

has a maximum absorption wavelength of 416

nm.[6]

Experimental Protocols
Detailed methodologies for determining the key physicochemical properties of C.I. 47020 are

outlined below. These protocols are based on standard analytical techniques for organic dyes.

Determination of Melting Point
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The melting point of C.I. 47020 can be determined using a standard capillary melting point

apparatus.

Apparatus: Capillary melting point apparatus, capillary tubes, thermometer.

Procedure:

A small, dry sample of C.I. 47020 is finely powdered and packed into a thin-walled

capillary tube to a height of 2-3 mm.

The capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated at a steady rate (e.g., 10 °C/minute for a preliminary determination,

then 1-2 °C/minute for an accurate measurement).

The temperature at which the first drop of liquid appears is recorded as the beginning of

the melting range.

The temperature at which the entire sample becomes a clear liquid is recorded as the end

of the melting range.

Determination of Solubility (Shake-Flask Method)
The solubility of C.I. 47020 in a given organic solvent can be quantitatively determined using

the shake-flask method followed by UV-Vis spectrophotometric analysis.

Apparatus: Analytical balance, volumetric flasks, mechanical shaker or magnetic stirrer,

constant temperature water bath, centrifuge, UV-Vis spectrophotometer.

Procedure:

An excess amount of C.I. 47020 is added to a known volume of the desired solvent in a

sealed flask.

The flask is agitated in a constant temperature bath (e.g., 25 °C) for a sufficient time (e.g.,

24-48 hours) to ensure equilibrium is reached.

The suspension is then centrifuged or allowed to settle to separate the undissolved solid.
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A known volume of the supernatant (saturated solution) is carefully removed and diluted

with the same solvent to a concentration within the linear range of the spectrophotometer.

The absorbance of the diluted solution is measured at the wavelength of maximum

absorbance (λmax) using a UV-Vis spectrophotometer.

The concentration of the dye in the saturated solution is calculated using a pre-determined

calibration curve of absorbance versus concentration for C.I. 47020 in the same solvent.

Determination of Spectral Properties (UV-Vis
Spectroscopy)
The ultraviolet-visible absorption spectrum of C.I. 47020 is determined to identify its wavelength

of maximum absorbance (λmax).

Apparatus: UV-Vis spectrophotometer, quartz cuvettes, volumetric flasks.

Procedure:

A dilute stock solution of C.I. 47020 is prepared in a suitable transparent solvent (e.g.,

ethanol).

A series of dilutions are made from the stock solution.

The UV-Vis spectrum of a dilute solution is recorded over a relevant wavelength range

(e.g., 200-800 nm) against a solvent blank.

The wavelength at which the maximum absorbance occurs is identified as λmax.

Mandatory Visualizations
Experimental Workflow for Solubility Determination
The following diagram illustrates the experimental workflow for determining the solubility of C.I.

47020.
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Sample Preparation

Separation

Analysis

Quantification

Add excess C.I. 47020 to solvent

Equilibrate in constant temperature shaker

Centrifuge to separate solid and liquid phases

Collect supernatant (saturated solution)

Dilute supernatant to known volume

Measure absorbance using UV-Vis Spectrophotometer

Calculate concentration using calibration curve

Determine solubility

Click to download full resolution via product page

Caption: Workflow for determining the solubility of C.I. 47020.
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Logical Relationship of C.I. 47020 and its Water-Soluble
Form
The following diagram illustrates the relationship between the water-insoluble C.I. 47020 and

its water-soluble derivative, Quinoline Yellow WS.

C.I. 47020
(2-(3-hydroxyquinolin-2-yl)-1H-indene-1,3(2H)-dione)

Water-Insoluble

Sulfonation
(+ SO₃H groups)

Quinoline Yellow WS
(Sulfonated derivative)

Water-Soluble

Click to download full resolution via product page

Caption: Conversion of C.I. 47020 to its water-soluble form.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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